Cas no 1806256-96-1 (Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806256-96-1
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4843004
• Update Time: 2025-06-15

Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO4/c1-19-6-3-5(4-7(18)20-2)17-10(8(6)9(12)13)21-11(14,15)16/h3,9H,4H2,1-2H3
• InChI Key： KEFFRIGAKNVKPQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CC(=O)OC)C=C1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806256-96-1)

The compound Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806256-96-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, methoxy, and trifluoromethoxy functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates, aligning with the growing demand for sustainable agriculture and precision medicine.

In recent years, the scientific community has focused on fluorinated compounds like Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate due to their enhanced metabolic stability and bioavailability. These properties are critical for designing next-generation pharmaceutical intermediates and agrochemical formulations. The compound's CAS No. 1806256-96-1 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry and material science.

The synthesis of Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate involves multi-step reactions, including halogenation, etherification, and esterification. Its pyridine core is a key scaffold in many FDA-approved drugs, highlighting its importance in drug discovery. Additionally, the compound's trifluoromethoxy group contributes to its lipophilicity, a desirable trait for central nervous system (CNS) therapeutics.

From an industrial perspective, CAS No. 1806256-96-1 is gaining traction as a high-value chemical intermediate. Companies specializing in custom synthesis and contract research are investing in scalable production methods to meet the rising demand. The compound's compatibility with green chemistry principles further enhances its appeal, as industries prioritize eco-friendly synthesis routes.

In conclusion, Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806256-96-1) represents a promising candidate for advancing pharmaceutical and agrochemical innovations. Its structural features and functional groups position it at the forefront of molecular design, addressing contemporary challenges in healthcare and sustainable agriculture.